N-(2-((4-fluoro-3-methylphenyl)sulfonyl)-2-(thiophen-2-yl)ethyl)isobutyramide

• IUPAC Name: N-[2-(4-fluoro-3-methylphenyl)sulfonyl-2-thiophen-2-ylethyl]-2-methylpropanamide
• InChI: InChI=1S/C17H20FNO3S2/c1-11(2)17(20)19-10-16(15-5-4-8-23-15)24(21,22)13-6-7-14(18)12(3)9-13/h4-9,11,16H,10H2,1-3H3,(H,19,20)
• InChI Key: KVJAQDZTGXWRMW-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)S(=O)(=O)C(CNC(=O)C(C)C)C2=CC=CS2)F
• Molecular Formula: C17H20FNO3S2
• Molecular Weight: 369.5 g/mol

Description

N-(2-((4-fluoro-3-methylphenyl)sulfonyl)-2-(thiophen-2-yl)ethyl)isobutyramide, also known as Compound A, is a synthetic compound that has been studied for its potential use in various scientific research applications. This compound is known for its unique structure and potential therapeutic properties.

Mechanism of Action

The mechanism of action of N-(2-((4-fluoro-3-methylphenyl)sulfonyl)-2-(thiophen-2-yl)ethyl)isobutyramide A involves the inhibition of a specific protein called HSP90. This protein is involved in the regulation of various cellular processes, including the folding and activation of other proteins. By inhibiting HSP90, this compound A is able to disrupt these cellular processes, leading to the inhibition of cancer cell growth.
Biochemical and Physiological Effects:
Studies have shown that this compound A has several biochemical and physiological effects. These include the inhibition of cancer cell growth, the induction of apoptosis (programmed cell death) in cancer cells, and the inhibition of angiogenesis (the formation of new blood vessels). These effects make this compound A a promising candidate for future cancer therapies.

Advantages and Limitations for Lab Experiments

One advantage of using N-(2-((4-fluoro-3-methylphenyl)sulfonyl)-2-(thiophen-2-yl)ethyl)isobutyramide A in lab experiments is its ability to selectively target cancer cells while leaving normal cells unharmed. This makes it a potentially safer alternative to traditional cancer treatments, which often have harmful side effects. One limitation of using this compound A in lab experiments is its limited solubility in water, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several future directions for research on N-(2-((4-fluoro-3-methylphenyl)sulfonyl)-2-(thiophen-2-yl)ethyl)isobutyramide A. One area of focus is on the development of more efficient synthesis methods for the compound. Another area of research is on the optimization of the compound's therapeutic properties, including its ability to selectively target cancer cells. Additionally, further studies are needed to fully understand the mechanism of action of this compound A and its potential use in other scientific research applications.

Synthesis Methods

The synthesis of N-(2-((4-fluoro-3-methylphenyl)sulfonyl)-2-(thiophen-2-yl)ethyl)isobutyramide A involves several steps, including the reaction of 4-fluoro-3-methylbenzenesulfonyl chloride with 2-(thiophen-2-yl)ethylamine to form an intermediate product. This intermediate is then reacted with isobutyric acid chloride to produce this compound A.

Scientific Research Applications

N-(2-((4-fluoro-3-methylphenyl)sulfonyl)-2-(thiophen-2-yl)ethyl)isobutyramide A has been studied for its potential use in various scientific research applications. One area of research that has shown promise is in the treatment of cancer. Studies have shown that this compound A has the ability to inhibit the growth of cancer cells, making it a potential candidate for future cancer therapies.